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Compound of Interest

2-Methoxy-3-
Compound Name: _
(trifluoromethyl)benzaldehyde

cat. No.: B1592305

An In-Depth Technical Guide to the Safe Handling, Storage, and Use of 2-Methoxy-3-
(trifluoromethyl)benzaldehyde

Introduction
Overview of the Compound

2-Methoxy-3-(trifluoromethyl)benzaldehyde is a substituted aromatic aldehyde of significant
interest in synthetic chemistry. As a functionalized building block, it serves as a crucial
intermediate in the development of novel pharmaceutical and agrochemical compounds. Its
unique substitution pattern, featuring both an electron-donating methoxy group and a strongly
electron-withdrawing trifluoromethyl group, imparts specific reactivity and properties that are
highly valued by researchers.

The Scientific Rationale: Understanding the Moieties

The safe and effective use of this compound requires an understanding of its constituent
functional groups:

o The Benzaldehyde Core: Aldehydes are a reactive functional group, susceptible to oxidation
and participation in numerous nucleophilic addition and condensation reactions. This
reactivity is the basis of their synthetic utility but also necessitates careful handling to prevent
unwanted side reactions or degradation.[1][2]
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e The Trifluoromethyl Group (-CF3): This group is a cornerstone of modern medicinal
chemistry.[3] Its high electronegativity and lipophilicity can significantly alter a molecule's
pharmacokinetic and pharmacodynamic properties, often enhancing metabolic stability,
membrane permeability, and binding affinity.[4] The stability of the C-F bond makes the -CFs
group generally robust, but its strong electron-withdrawing nature influences the reactivity of
the entire molecule.[3]

Scope of this Guide

This document provides a comprehensive technical framework for the safe handling, storage,
and emergency management of 2-Methoxy-3-(trifluoromethyl)benzaldehyde. It is intended
for laboratory personnel, including researchers, chemists, and drug development professionals.
The protocols herein are designed to be self-validating systems, grounded in established
chemical safety principles and authoritative data.

Compound Identification and Properties
Chemical Identity

A clear identification of the chemical is the first step in any safety protocol.

Property Value Source(s)

] 2-Methoxy-3-
Chemical Name ) [5]
(trifluoromethyl)benzaldehyde

3-(Trifluoromethyl)-o-
Synonym(s) ) [6]
anisaldehyde

CAS Number 1000339-54-7 [6]
Molecular Formula CoH7F302 [6]
Molecular Weight 204.15 g/mol [6]

Physical and Chemical Properties

Understanding the physical properties is critical for anticipating its behavior under laboratory
conditions. While specific data for this isomer is limited, information from closely related
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compounds and supplier recommendations provides a strong basis for safe practice.

Property

Value | Observation

Source(s)

Appearance

Likely a solid at room
temperature. A related isomer,
2-Methoxy-5-
(trifluoromethyl)benzaldehyde,

is a white crystalline solid.

[7]

Solubility

Expected to have low water

solubility.

[8]

Recommended Storage Temp.

2-8°C, sealed in a dry

environment.

[6]

Stability

Stable under recommended

storage conditions.

[9]

Note: The toxicological properties of 2-Methoxy-3-(trifluoromethyl)benzaldehyde have not

been fully investigated.[8] Therefore, it must be treated as a potentially hazardous substance at

all times.

Hazard Identification and Toxicology
GHS Classification

Based on Safety Data Sheets (SDS) for this compound, it is classified as hazardous.[8][10]

Hazard Class Category Hazard Statement
Skin Corrosion / Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage / H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

Signal Word:Warning[10]
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Toxicological Profile and Rationale

The observed hazards are consistent with the chemistry of functionalized aromatic aldehydes:

o Skin and Eye Irritation: Aromatic aldehydes can react with biological nucleophiles (such as
amino acid residues in proteins) on the skin and in the eyes, leading to irritation and potential
sensitization.[11] The lipophilicity conferred by the -CFs group may facilitate absorption
through the skin.[4]

o Respiratory Irritation: Like many volatile or fine-particle organic compounds, inhalation can
irritate the mucous membranes of the respiratory system.[8] Proper ventilation is therefore
not merely a recommendation but a critical control measure.

Exposure Control and Personal Protection

A multi-layered approach, combining engineering controls and personal protective equipment
(PPE), is required to minimize exposure.

Engineering Controls

The primary line of defense is to control the environment where the chemical is handled.

o Ventilation: All handling, including weighing and transfers, must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[8]

o Safety Stations: An operational eyewash station and safety shower must be located in
immediate proximity to the workstation.[7]

Personal Protective Equipment (PPE)

PPE is the final barrier between the user and the chemical. Its selection must directly address
the identified hazards.

o Eye and Face Protection: Wear chemical safety goggles that form a protective seal around
the eyes, compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[8] A face
shield should be used in addition to goggles when there is a significant risk of splashing.

e Skin Protection:
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o Gloves: Wear chemically resistant gloves (e.g., nitrile rubber) inspected for integrity before
each use. Use proper glove removal technique to avoid skin contact.[12]

o Lab Coat: A flame-resistant lab coat should be worn and kept fastened.

o Respiratory Protection: For operations that may generate dust or aerosols outside of a fume
hood, or if irritation is experienced, a NIOSH/MSHA or EN 149 approved respirator with an
organic vapor filter (Type A, brown) is recommended.[8]

Hygiene Practices

e Wash hands and any exposed skin thoroughly with soap and water after handling and before
leaving the laboratory.[8]

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[13]
o Contaminated clothing should be removed immediately and washed before reuse.[8]

Protocols for Safe Handling and Use
General Safe Handling Workflow

The following workflow illustrates the critical steps for safely handling 2-Methoxy-3-
(trifluoromethyl)benzaldehyde in a laboratory setting.
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Caption: A workflow for the safe handling of 2-Methoxy-3-(trifluoromethyl)benzaldehyde.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1592305?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Handling Protocol

o Preparation: Before starting, review this guide and the manufacturer's SDS. Ensure all
necessary PPE and spill cleanup materials are readily available.

o Work Area Setup: Confirm the chemical fume hood is operational. Clear the work surface of
any unnecessary items.

o Chemical Retrieval: Retrieve the container from its designated storage location (2-8°C).
Allow the container to equilibrate to room temperature before opening to prevent
condensation of atmospheric moisture, which could degrade the compound.

e Weighing and Transfer: Conduct all weighing and transfers inside the fume hood. Use a
spatula to transfer the solid material. Avoid creating dust. If transferring a solution, use a
syringe or pipette.

o Post-Handling: After use, securely close the container. Decontaminate the spatula and the
work surface. Dispose of any contaminated materials (e.g., weigh paper, gloves) in a
designated hazardous waste container.[8]

Storage and Stability
Recommended Storage Conditions

The long-term stability of this reagent is contingent upon proper storage.
o Temperature: Store in a refrigerator at 2-8°C.[6]

o Atmosphere: Keep the container tightly closed and sealed in a dry environment.[6][8] Storing
under an inert atmosphere (e.g., nitrogen or argon) can further protect against degradation
from air and moisture.[12]

e Location: Store in a designated, locked area for hazardous chemicals.[8]

Incompatible Materials and Conditions to Avoid

o Strong Oxidizing Agents: Aldehydes can be readily oxidized to carboxylic acids. Contact with
strong oxidizers can lead to vigorous and potentially hazardous reactions.[9]
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+ Moisture: Avoid exposure to moisture.[9]

e Heat and Ignition Sources: Keep away from heat and sources of ignition.[8]

Emergency and First Aid Procedures
Emergency Response for Spills

Immediate and correct action is critical to mitigate the impact of a spill.

Spill Detected

Alert Personnel &
Evacuate Immediate Area

Don Full PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with
Inert Absorbent Material

Sweep/Scoop into
Waste Container

Decontaminate Area

Seal & Label Waste for
Approved Disposal
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Caption: A workflow for responding to a spill of the compound.

First Aid Measures

In the event of exposure, follow these procedures while seeking immediate medical attention.
[8] Provide the attending physician with the Safety Data Sheet.

Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable
for breathing. If the person feels unwell, call a POISON CENTER or doctor.[8]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. If skin irritation occurs, seek medical advice. Remove and wash contaminated
clothing before reuse.[3][10]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical attention.[8][10]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[8]

Fire-Fighting Measures

o Extinguishing Media: Use media appropriate for the surrounding fire, such as dry chemical,
carbon dioxide (COz), or alcohol-resistant foam.[14]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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